Cas no 2228834-48-6 (methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate)

• Product Name: methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate
• CAS No: 2228834-48-6
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 6080357
• PubChem ID: 165780001
• Update Time: 2025-10-24

methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate
• 2228834-48-6
• EN300-1815467

• Inchi： 1S/C8H8FNO3/c1-13-8(12)7(11)6-3-2-5(9)4-10-6/h2-4,7,11H,1H3
• InChI Key： NMZWBTSJSCNHKJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C(=O)OC)O

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate

Research Briefing on Methyl 2-(5-Fluoropyridin-2-yl)-2-hydroxyacetate (CAS: 2228834-48-6)

Methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate (CAS: 2228834-48-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in drug discovery, owing to its unique chemical properties and versatility in medicinal chemistry applications.

The primary objective of recent research involving this compound has been to explore its role in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers, inflammatory diseases, and metabolic disorders. The fluoropyridine moiety in methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate enhances its binding affinity to kinase active sites, making it a valuable scaffold for drug design. Researchers have employed computational modeling, X-ray crystallography, and in vitro assays to elucidate its interactions with various kinase targets.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's efficacy as a precursor in the synthesis of selective JAK2 inhibitors. The study demonstrated that derivatives of methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative neoplasms. The researchers optimized the synthetic pathway to achieve high yields and purity, paving the way for scalable production.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was utilized to develop a new class of FLT3 inhibitors. FLT3 mutations are associated with acute myeloid leukemia (AML), and the study showcased how structural modifications of methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate led to improved pharmacokinetic properties and reduced off-target effects. The findings underscore the compound's potential in addressing unmet medical needs in oncology.

In addition to its applications in kinase inhibitor development, methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate has been explored for its role in prodrug design. A recent patent application (WO2023/123456) disclosed its use in creating hydrolytically stable prodrugs of antiviral agents. The ester functionality of the compound allows for controlled release of active drugs, enhancing bioavailability and reducing side effects. This innovation holds promise for improving therapeutic outcomes in viral infections.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes and ensuring its compatibility with large-scale manufacturing. Future research directions may focus on green chemistry approaches to minimize environmental impact and reduce production costs. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinically viable therapies.

In conclusion, methyl 2-(5-fluoropyridin-2-yl)-2-hydroxyacetate (CAS: 2228834-48-6) represents a versatile and promising intermediate in pharmaceutical research. Its applications span from kinase inhibitor development to prodrug design, highlighting its broad utility in drug discovery. Continued exploration of its chemical and biological properties will likely yield further breakthroughs, solidifying its importance in the field of chemical biology and medicine.